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Compound of Interest

Mercury(ll)
Compound Name:
trifluoromethanesulfonate

cat. No.: B1221990

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety information for
Mercury(ll) Trifluoromethanesulfonate (CAS No. 49540-00-3), also known as mercury
triflate. The information has been compiled from various safety data sheets (SDS) to ensure a
thorough understanding of the hazards, handling, and emergency procedures associated with
this compound. This guide is intended for professionals in research, scientific, and drug
development fields who may handle this substance.

Hazard Identification and Classification

Mercury(ll) trifluoromethanesulfonate is a highly toxic substance that presents significant
health and environmental hazards. It is classified as acutely toxic if swallowed, in contact with
skin, or if inhaled.[1][2] Prolonged or repeated exposure may cause damage to organs.[1][2]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2]

Signal Word: Danger

GHS Hazard Classifications:
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Hazard Class Category GHS Code
Acute Toxicity, Oral 2 H300
Acute Toxicity, Dermal 1 H310
Acute Toxicity, Inhalation 2 H330
Specific Target Organ Toxicity,
P J g Y 2 H373
Repeated Exposure
Hazardous to the Aquatic
. 1 H400
Environment, Acute Hazard
Hazardous to the Aquatic
1 H410

Environment, Chronic Hazard

Hazard Statements:

o H300: Fatal if swallowed.[2]

e H310: Fatal in contact with skin.[2]

e H330: Fatal if inhaled.[2]

o H373: May cause damage to organs through prolonged or repeated exposure.[2]
e H400: Very toxic to aquatic life.[2]

e H410: Very toxic to aquatic life with long lasting effects.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Mercury(ll)
Trifluoromethanesulfonate is provided below.
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Property Value

CAS Number 49540-00-3

Molecular Formula C2F6HgO6S2

Molecular Weight 498.7 g/mol

Appearance White solid

Melting Point >350 °C (lit.)

Solubility Soluble in water and acetonitrile

InChl Key BPVYMDMPLCOQPJ-UHFFFAQOYSA-L

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to minimize exposure and ensure safety.
Handling:

e Do not get in eyes, on skin, or on clothing.[1]

» Wash face, hands, and any exposed skin thoroughly after handling.[1]
e Do not eat, drink, or smoke when using this product.[1]

e Use only outdoors or in a well-ventilated area.[1]

e Handle under a chemical fume hood.[3]

e Avoid dust formation.[3]

Storage:

o Store in a well-ventilated place. Keep container tightly closed.[1]

o Store locked up.[1]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

o Respiratory Protection: Wear respiratory protection.[1] Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other

symptoms are experienced.[3]

The following diagram illustrates the logical workflow for safe handling of Mercury(ll)
Trifluoromethanesulfonate, from hazard recognition to appropriate response.
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Caption: Hazard and Response Workflow for Mercury(ll) Trifluoromethanesulfonate.
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First-Aid Measures

Immediate medical attention is required in case of exposure.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a POISON CENTER or doctor.[1]

« If on Skin: Take off immediately all contaminated clothing. Wash with plenty of soap and
water. Immediately call a POISON CENTER or doctor.[1]

 If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical advice.[1]

« |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1]
Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment.

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[1]

» Protective Equipment: As in any fire, wear a self-contained breathing apparatus and full
protective gear.[3]

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation. Keep people away from and upwind of the spill/leak.
Evacuate personnel to safe areas.[1]

e Environmental Precautions: Do not flush into surface water or sanitary sewer system. Do not
allow material to contaminate the groundwater system. Prevent the product from entering
drains. Local authorities should be advised if significant spillages cannot be contained.[1]
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» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid dust formation.[3]

Toxicological Information

Mercury(ll) trifluoromethanesulfonate is fatal if swallowed, in contact with skin, or if inhaled.
[1] It may cause damage to organs through prolonged or repeated exposure.[1]

Disposal Considerations

Waste is classified as hazardous. Dispose of contents/container to an approved waste disposal
plant in accordance with local, regional, and national regulations.[1] Do not flush to sewer.[1]

This technical guide is intended to provide essential safety information. Always refer to the
most current Safety Data Sheet (SDS) from the supplier before handling Mercury(ll)
Trifluoromethanesulfonate and ensure that a thorough risk assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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